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Compound of Interest

Compound Name: 4-Hydroxy-2-nitrobenzoic acid

Cat. No.: B1288826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Hydroxy-2-nitrobenzoic acid, a key research chemical and a metabolite of

trinitrotoluene.[1] This document details its physicochemical characteristics, spectroscopic data,

and established experimental protocols for its synthesis and purification, aiming to support

research and development activities.

Core Chemical and Physical Properties
The fundamental properties of 4-Hydroxy-2-nitrobenzoic acid are summarized below, offering

a comparative look at data from various sources.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₅NO₅ [2][3][4]

Molecular Weight 183.12 g/mol [2][3][4]

Appearance
Yellow crystalline solid /

Orange solid
[1][3]

Melting Point 230 °C (decomposes) [1][2]

195-197 °C [3]

Boiling Point 414.0 ± 40.0 °C (Predicted) [2]

Density 1.631 g/cm³ [2]

pKa 2.55 ± 0.25 (Predicted) [2]

Solubility
Soluble in methanol, ethanol,

and other organic solvents.
[3]

Storage Temperature
Room Temperature, Sealed in

dry conditions.
[1][2]

Table 2: Computational Chemistry Data

Property Value Source

Topological Polar Surface Area

(TPSA)
100.67 Å² [4]

LogP 0.9986 [4]

Hydrogen Bond Acceptors 4 [4]

Hydrogen Bond Donors 2 [4]

Rotatable Bonds 2 [4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the structural confirmation of 4-Hydroxy-2-nitrobenzoic
acid.

Table 3: Spectroscopic Properties

Technique Data Source

¹H NMR

(DMSO-d₆) δ: 7.05 (dd, 1H),

7.15 (s, 1H), 7.78 (d, 1H),

11.10 (s, 1H), 13.38 (s, 1H)

[1]

Mass Spectrometry [ES(-)], m/z 182 (M-H)⁻ [1]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-Hydroxy-2-nitrobenzoic acid
are outlined below. These protocols are based on established laboratory procedures.

This protocol describes a method starting from 4-Amino-2-nitrobenzoic acid.[1]

Diazotization:

Suspend 9.895 g (54.326 mmol) of 4-Amino-2-nitrobenzoic acid in 17 mL of water while

stirring.

Slowly add 12 mL of concentrated sulfuric acid to form a homogeneous solution.

Cool the reaction system in an ice bath and add an additional 10 mL of water to improve

stirring.

Add 50 mL of crushed ice to the mixture.

Prepare a solution of 4.124 g (59.759 mmol) of sodium nitrite (NaNO₂) in 9 mL of water.

Add this solution dropwise, ensuring the reaction temperature is maintained below 5 °C.

After the addition is complete, continue stirring for 1.25 hours at 0 °C.

Hydrolysis:
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Quench the reaction by adding 6 g of urea and stir at 0 °C for 10 minutes, followed by

filtration.

Prepare a mixture of 39 mL of concentrated sulfuric acid and 27 mL of water and preheat it

to boiling.

Add the filtrate dropwise to the boiling acid mixture.

Once the addition is complete, reflux the reaction mixture for 3 hours.

Cool the mixture to room temperature.

The following steps detail the purification of the synthesized 4-Hydroxy-2-nitrobenzoic acid.

[1]

Extraction:

Extract the cooled reaction mixture with ethyl acetate (6.50 mL).

Combine the organic phases and wash with saturated saline solution.

Filter the organic layer and concentrate it to a small volume.

Chromatography:

Perform rapid chromatography on silica gel.

Use the following eluents sequentially:

Ethyl acetate

20% methanol/ethyl acetate

10% methanol/chloroform

60% ethyl acetate/hexane

The final product is obtained as an orange solid. The reported yield is 54%.[1]
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Visualized Workflows
The following diagrams illustrate the logical flow of the synthesis and purification protocols.

Start: 4-Amino-2-nitrobenzoic acid
in H₂O

Add conc. H₂SO₄

Cool in ice bath
Add H₂O & Crushed Ice

Add NaNO₂ solution dropwise
(< 5 °C)

Stir for 1.25h at 0 °C
(Diazonium Salt Formation)

Quench with Urea
Stir & Filter

Add filtrate to boiling H₂SO₄/H₂O
Reflux for 3h

Crude Product:
4-Hydroxy-2-nitrobenzoic acid
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Click to download full resolution via product page

Caption: Synthesis workflow for 4-Hydroxy-2-nitrobenzoic acid.

Start: Cooled Reaction Mixture

Extract with Ethyl Acetate

Combine organic phases
Wash with saturated saline

Filter & Concentrate

Silica Gel Chromatography
(Sequential Eluents)

Final Product:
Pure 4-Hydroxy-2-nitrobenzoic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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